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Compound of Interest

Compound Name: Tricyclazole

Cat. No.: B1682534

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of Tricyclazole's performance against other
fungicidal alternatives for the control of rice blast, caused by the fungus Magnaporthe oryzae
(Pyricularia oryzae). The data presented is a synthesis of findings from independent laboratory
and field studies, offering researchers, scientists, and drug development professionals a
comprehensive overview of its efficacy, supported by detailed experimental protocols and
visual pathway diagrams.

Efficacy Data Summary

The following tables summarize the quantitative data from various studies, comparing the in
vitro and in vivo efficacy of Tricyclazole and its alternatives in inhibiting mycelial growth and
controlling rice blast disease.

Table 1: In Vitro Mycelial Growth Inhibition of Pyricularia oryzae
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Concentration

Mycelial Growth

Fungicide . Reference
(ppm) Inhibition (%)
Tricyclazole 75% WP 50 55.83 [1]
100 63.62 [1]
150 70.52 [1]
100 84.31 [2]
100% of
Hexaconazole 100 [3114]
recommended dose
75% of recommended
100 [31[4]
dose
50% of recommended
100 [3][4]
dose
) 100% of
Isoprothiolane 100 [3114]
recommended dose
75% of recommended
100 [3][4]
dose
50% of recommended
100 [31[4]
dose
o 100% of
Kitazin 100 [3114]
recommended dose
75% of recommended
100 [31[4]
dose
50% of recommended
100 [3][4]
dose
) 100% of
Zineb 100 [3][4]
recommended dose
75% of recommended
100 [3][4]
dose
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50% of recommended
100
dose

[3]4]

100% of

Pyraclostrobin 100 [3]
recommended dose
75% of recommended
90.6 [5]
dose
50% of recommended
90.1 [5]
dose
Tebuconazole +
_ _ 50 98.40 [1]
Trifloxystrobin
100 99.90 [1]
150 99.90 [1]
Azoxystrobin 50 99.40 (mean) [1]
Azoxystrobin +
100 80.00 [2]

Difenoconazole

Table 2: Field Efficacy Against Rice Blast (Leaf and Neck Blast)
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. Leaf Blast Neck Blast L
Fungicide . Leaf Blast . Grain Yield
Incidence . Incidence Reference
Treatment Severity (%) (g/ha)
(%) (%)
Tricyclazole 8.41 [6]
] Statistically at o
Azoxystrobin Not ) Statistically at
o par with )
+ significantly ) par with
] 9.19 ) Tricyclazole ] [61[7]
Difenoconazo different from Tricyclazole
_ (2018 &
le Tricyclazole (2018)
2019)
) Not Statistically at ~ Statistically at
Azoxystrobin o ) )
significantly par with par with
+ 10.40 ) ) ) [61[71[8]
different from  Tricyclazole Tricyclazole
Tebuconazole ]
Tricyclazole (2019) (2018)
Trifloxystrobin
78.06
+ : [8]
(reduction)
Tebuconazole
Mancozeb +
_ 38.31 [6]
Carbendazim
Untreated
26.50 (PDI) 40.30 [8]
Control

Experimental Protocols

In Vitro Fungicide Efficacy Screening

A common method for evaluating the in vitro efficacy of fungicides against Pyricularia oryzae is
the poisoned food technique.[9]

o Media Preparation: A suitable fungal growth medium, such as Potato Dextrose Agar (PDA),
is prepared and autoclaved.

e Fungicide Incorporation: The test fungicide is added to the molten agar at desired
concentrations (e.g., 50, 100, 150 ppm) after the agar has cooled to approximately 45-50°C
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to avoid thermal degradation of the compound.[1] A control plate without any fungicide is also
prepared.

 Inoculation: A small mycelial disc (e.g., 5mm diameter) from the edge of an actively growing
culture of P. oryzae is placed at the center of each fungicide-amended and control petri plate.

 Incubation: The inoculated plates are incubated at a suitable temperature (e.g., 25-28°C) for
a specified period, or until the mycelial growth in the control plate reaches the edge of the
plate.

o Data Collection: The radial growth of the fungal colony is measured in millimeters.

» Calculation of Inhibition: The percentage of mycelial growth inhibition is calculated using the
formula: % Inhibition = ((C - T) / C) * 100 Where:

o C = Average diameter of the fungal colony in the control plate.

o T = Average diameter of the fungal colony in the treatment plate.

In Vivo Fungicide Efficacy Screening (Field Trials)

Field trials are essential to validate the efficacy of fungicides under natural environmental
conditions.

o Experimental Design: The trial is typically laid out in a Randomized Block Design (RBD) with
multiple replications for each treatment.[7]

o Treatments: Treatments include the test fungicide(s) at various application rates, a standard
check fungicide (like Tricyclazole), and an untreated control.

o Application: Fungicides are applied as foliar sprays at specific growth stages of the rice
plant, such as the tillering and heading stages, or upon the initial appearance of disease
symptoms.[6][10]

o Disease Assessment: Disease severity and incidence are recorded at regular intervals after
fungicide application. This can be done using a standardized disease rating scale (e.g., 0-9
scale).
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 Yield Data: At the end of the trial, grain yield and other relevant agronomic parameters are
recorded for each plot.

» Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to
determine the significance of differences between treatments.

Visualizations
Signaling Pathway: Tricyclazole's Mechanism of Action

Tricyclazole's primary mode of action is the inhibition of melanin biosynthesis in the fungal
pathogen.[11] Melanin is crucial for the structural integrity of the appressoria, the specialized
infection structures used by the fungus to penetrate the host plant tissue. By blocking this
pathway, Tricyclazole prevents the fungus from successfully infecting the rice plant.
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Caption: Tricyclazole inhibits the DHN-melanin biosynthesis pathway.

Experimental Workflow: Fungicide Efficacy Validation

The following diagram illustrates a typical workflow for the independent validation of a
fungicide's efficacy, from initial in vitro screening to in vivo field trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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